Cas no 5211-01-8 (3-chloro-4-(methylsulfanyl)aniline)

• Product Name: 3-chloro-4-(methylsulfanyl)aniline
• CAS No: 5211-01-8
• MF: C₇H₈ClNS
• MW: 173.663119316101
• MDL: MFCD00025214
• CID: 386741
• PubChem ID: 78886
• Update Time: 2025-09-23

3-chloro-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-chloro-4-(methylthio)-
• 2-CHLORO-4-AMINOTHIOANISOLE
• EINECS 226-007-0
• 3-chloro-4-(methylsulfanyl)aniline
• AIUFATMGALKMOI-UHFFFAOYSA-N
• Z412040302
• MFCD00025214
• UNII-3LS46K9NSY
• 8T-0802
• 4-Amino-2-chlorothioanisole
• CS-0265419
• 3-Chloro-4-(methylthio)aniline
• NS00044723
• 3-Chloro-4-methylsulfanyl-aniline
• AKOS009453307
• SB37487
• EN300-98446
• 3LS46K9NSY
• 5211-01-8
• SCHEMBL3020630
• DTXSID50200119
• Benzenamine, 3-chloro-4-(methylthio)-
• 3-CHLORO-4-(METHYLTHIO)BENZENAMINE
• Boronic acid, B-4-quinolinyl-
• 3-chloro-4-methylsulfanylaniline
• aniline, 3-chloro-4-methylthio-

• MDL： MFCD00025214
• Inchi： 1S/C7H8ClNS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key： AIUFATMGALKMOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC)N

Computed Properties

• Exact Mass: 173.00700
• Monoisotopic Mass: 173.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.28
• Boiling Point: 297.3°Cat760mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.627
• PSA: 51.32000
• LogP: 3.22530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers